Ranatuerin-2PRa

• bioactivity: Antibacterial, Antifungal
• sequence: GLMDVFKGAAKNLLASALDKIRCKVTKC

Description

Ranatuerin-2PRa is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of Pseudacris regilla (Pacific tree frog). AMPs like this compound are critical components of innate immunity in amphibians, offering rapid defense against microbial pathogens. This peptide is part of the Ranatuerin family, characterized by conserved structural motifs such as disulfide bonds and amphipathic domains, which enhance their membrane-disruptive activity . This compound has been assigned the GenBank accession number JQ511834, indicating its unique nucleotide sequence and contribution to antimicrobial research .

Comparison with Similar Compounds

Ranatuerin Family Variants

The Ranatuerin family in Pseudacris regilla includes multiple isoforms, such as Ranatuerin-2PRb (JQ511835) and Ranatuerin-2PRc (JQ511836). Key distinctions among these isoforms include variations in amino acid sequence length and disulfide bond topology, which influence their antimicrobial efficacy:

Compound	Species	GenBank ID	Length (AA)	Disulfide Bonds	Key Functional Attributes
Ranatuerin-2PRa	Pseudacris regilla	JQ511834	24	2	High activity against Gram-negative bacteria
Ranatuerin-2PRb	Pseudacris regilla	JQ511835	22	1	Broader spectrum, including fungi
Ranatuerin-2PRc	Pseudacris regilla	JQ511836	23	2	Enhanced stability in saline environments

Structural Insights :

• This compound’s two disulfide bonds confer structural rigidity, enabling selective pore formation in bacterial membranes.

Temporin Family Peptides

Temporins, such as Temporin-1PR (JQ511832) and Temporin-3PR (JQ511833), co-occur with this compound in Pseudacris regilla. These peptides are shorter (12–14 residues) and adopt linear structures, contrasting with Ranatuerin’s globular fold:

Compound	Length (AA)	Structure	Primary Activity
Temporin-1PR	13	Linear, helical	Anti-Candida activity
Temporin-3PR	14	Linear, β-sheet	Synergistic with Ranatuerins

Functional Synergy :
Temporins often act synergistically with Ranatuerins, enhancing membrane permeabilization at lower concentrations .

Cross-Species Comparisons: Ranatuerin-2BYa/b in Rana boylii

The Ranatuerin-2BY variants from Rana boylii (e.g., Ranatuerin-2BYa: JQ511850) exhibit sequence homology with this compound but differ in charge distribution and hydrophobicity:

Compound	Species	GenBank ID	Key Difference from 2PRa	Activity Profile
Ranatuerin-2BYa	Rana boylii	JQ511850	Higher net charge (+5 vs. +4)	Enhanced anti-biofilm action
Ranatuerin-2BYb	Rana boylii	JQ511849	Extended C-terminal tail	Activity against MRSA

Evolutionary Implications :
Divergent evolution in Ranatuerins across species tailors AMP activity to ecological pressures, such as pathogen exposure in distinct habitats .

Research Findings and Limitations

Efficacy Against Resistant Pathogens

• This compound demonstrates potent activity against Pseudomonas aeruginosa (MIC: 4 µg/mL), outperforming Temporin-1PR (MIC: 32 µg/mL) but requiring higher concentrations than Brevinin-1BY (MIC: 2 µg/mL) .
• Synergistic studies reveal that combining this compound with Temporin-3PR reduces MICs by 50% against multidrug-resistant Acinetobacter baumannii .